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Compound of Interest

Compound Name: UCK2 Inhibitor-1

Cat. No.: B12394515

For researchers, scientists, and drug development professionals working with UCK2 Inhibitor-
1, a non-competitive inhibitor of uridine-cytidine kinase 2 (UCK2), adherence to strict safety
protocols is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the safe handling and use of
this compound in the laboratory.

Personal Protective Equipment (PPE) and
Engineering Controls

To minimize exposure risk, a combination of personal protective equipment and engineering
controls is essential.

Engineering Controls:
o Work with UCK2 Inhibitor-1 should be conducted in a well-ventilated area.

e The use of a chemical fume hood is recommended for all procedures involving the handling
of the solid compound or its solutions.

e An accessible safety shower and eyewash station must be readily available in the laboratory.

[1]

Personal Protective Equipment:
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o Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be
inspected before use and changed frequently, especially after direct contact with the
compound.

o Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin
contact.

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of UCK2
Inhibitor-1 and ensuring a safe laboratory environment.

Handling:

Avoid inhalation of dust or aerosols.[1]

Prevent contact with skin and eyes.[1]

Use non-sparking tools and equipment where applicable.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Protect from moisture and direct light.[2]

For long-term storage of the solid compound, refer to the supplier's recommendations, which
are typically at -20°C or -80°C.[2]

Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation
develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by
mouth to an unconscious person. Seek medical attention immediately.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or
appropriate foam.[1]

Specific Hazards: The toxicological properties of this compound have not been fully
investigated.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures:

Wear appropriate personal protective equipment as specified above.

Avoid dust formation.

Sweep up and shovel. Keep in suitable, closed containers for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
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All waste materials should be handled as hazardous waste and disposed of in accordance with
federal, state, and local environmental regulations. Contact a licensed professional waste
disposal service to dispose of this material.

Quantitative Data Summary

Property Value

Molecular Formula C27H21N304S

Molecular Weight 483.54 g/mol

Appearance Crystalline solid

Storage (Solid) -20°C or -80°C

Storage (Solution) -80°C (6 months), -20°C (1 month)[2]

Experimental Workflow for Handling UCK2 Inhibitor-
1
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Caption: Standard operating procedure for handling UCK2 Inhibitor-1.
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Caption: Decision-making flow for emergency response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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